Cas no 12083-48-6 (Cyclopentane Dichlorovanadium)

• Product Name: Cyclopentane Dichlorovanadium
• CAS No: 12083-48-6
• MF: C₁₀H₁₀Cl₂V
• MW: 252.033902645111
• MDL: MFCD00014260
• CID: 86651
• PubChem ID: 87558764
• Update Time: 2025-05-22

Cyclopentane Dichlorovanadium Chemical and Physical Properties

Names and Identifiers

• Bis(cyclopentadienyl)vanadium dichloride (Vanadocene dichloride)
• Bis(cyclopentadienyl)vanadium dichloride
• Vanadinocene Dichloride
• cyclopenta-1,3-diene
• dichlorovanadium
• Di-π-Cyclopentadienylvanadium dichloride
• Dichlorobis(cyclopentadienyl)vanadium
• Dichlorovanadocene
• Vanadocene dichloride
• dichlorodi-pi-cyclopentadienylvanadium
• Dicyclopentadienevanadium dichloride
• Dicyclopentadienyldichlorovanadium
• Vanadocene, dichloride
• Bis(cyclopentadienyl)vanadium chloride
• Vanadium, dichlorodi-pi-cyclopentadienyl-
• Dichlorobis(.eta.5-cyclopenta-2,4-dien-1-yl)vanadium
• Cl2-vanadocene
• DSSTox_CID_4616
• DSSTox_RID_77469
• DSSTox_GSID_24616
• Tox21_202489
• BIS(CYCLOPENTADIENYL)VANADIUMCHLORIDE
• Bis( cyclopentadienyl)-vanadium(IV)-chlorid
• dichlorodi-pi-cyclopentadienyl-vanadiu
• Bis(cyclopentadienyl)vanadium dichloride (Vanadocene dichloride),98%
• Bis(cyclopentadienyl)vanadiuM dichloride, 95% 1GR
• Bis(cyclopentadienyl)vanadium(IV) dichloride 95%
• Bis(cyclopentadienyl)vanadium dichloride, 98% (Vanadocene dichloride)
• Cyclopentane Dichlorovanadium

• MDL： MFCD00014260
• Inchi： 1S/2C5H5.2ClH.V/c2*1-2-4-5-3-1;;;/h2*1-5H;2*1H;/q;;;;+2/p-2
• InChI Key： MDWJZZZKWHLMQP-UHFFFAOYSA-L
• SMILES： [CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[V](Cl)Cl |^1:0,1,2,3,4,5,6,7,8,9|

Computed Properties

• Exact Mass: 250.959919
• Monoisotopic Mass: 250.959919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 71
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Gray Crystal
• Density: 1,6 g/cm3
• Melting Point: 182-194 °C (dec.)(lit.)
• Boiling Point: 41.5°C at 760 mmHg
• Flash Point: No data available
• Solubility: 溶于水、氯仿、乙醇
• Water Partition Coefficient: Reacts with water
• LogP: 3.42200
• Solubility: Not determined
• Sensitiveness: Air & Moisture Sensitive

Cyclopentane Dichlorovanadium Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：UN3285 - class 6.1 - PG 3 - MP - Vanadium compound, n.o.s., HI: all (not BR)
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： 26-28-36/37/39-45
• RTECS：YW1580000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R23/24/25;R36/37/38
• Safety Term：S26;S28A;S36/37/39;S38;S45

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on Cyclopentane Dichlorovanadium

Cyclopentane Dichlorovanadium (CAS 12083-48-6): Properties, Applications, and Industry Insights

Cyclopentane Dichlorovanadium (CAS 12083-48-6) is an organometallic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. As researchers and industries continue to explore sustainable and efficient chemical solutions, compounds like Cyclopentane Dichlorovanadium are becoming increasingly relevant. This article delves into the molecular structure, physical and chemical characteristics, practical uses, and current market trends surrounding this fascinating compound.

The molecular formula of Cyclopentane Dichlorovanadium consists of a vanadium center coordinated with two chlorine atoms and a cyclopentane ring. This configuration gives the compound its distinctive reactivity pattern, making it valuable for various chemical processes. The CAS 12083-48-6 identifier specifically refers to this particular molecular arrangement, distinguishing it from other vanadium-containing compounds in chemical databases and research literature.

One of the most notable properties of Cyclopentane Dichlorovanadium is its role as a catalyst in organic synthesis. Recent studies have highlighted its effectiveness in facilitating carbon-carbon bond formation reactions, which are fundamental to creating complex organic molecules. This application aligns with current industry demands for more efficient and selective catalytic systems, particularly in pharmaceutical research and specialty chemical production.

In materials science, Cyclopentane Dichlorovanadium CAS 12083-48-6 has shown promise in the development of advanced coatings and thin films. Its ability to form stable complexes with various substrates makes it suitable for surface modification applications. Researchers are particularly interested in exploring its potential for creating corrosion-resistant materials, a topic of growing importance as industries seek more durable solutions for harsh environments.

The thermal stability of Cyclopentane Dichlorovanadium makes it suitable for high-temperature applications. This characteristic has led to investigations into its use in specialized manufacturing processes where conventional compounds might decompose. The compound's behavior under different temperature conditions is currently a subject of academic research, with findings being published in prominent chemistry journals.

From an environmental perspective, the scientific community is examining the biodegradation pathways of Cyclopentane Dichlorovanadium 12083-48-6. Understanding how this compound breaks down in natural systems is crucial for assessing its long-term environmental impact. This research aligns with global trends toward greener chemistry and sustainable material development.

In the field of coordination chemistry, Cyclopentane Dichlorovanadium serves as an important model compound for studying vanadium's coordination behavior. The insights gained from such studies contribute to the broader understanding of transition metal chemistry, which has implications for developing new materials and catalysts. Recent computational chemistry approaches have provided additional insights into the electronic structure of this compound.

The commercial availability of Cyclopentane Dichlorovanadium CAS 12083-48-6 has increased in recent years, reflecting growing demand from research institutions and specialty chemical manufacturers. Suppliers typically offer this compound in various purity grades to meet different application requirements. Quality control measures for this material focus on maintaining consistent vanadium content and minimizing impurities that could affect performance.

Safety considerations for handling Cyclopentane Dichlorovanadium follow standard laboratory protocols for organometallic compounds. Proper storage conditions typically involve protection from moisture and oxygen to maintain stability. These handling procedures are consistent with general best practices for similar chemical substances in research and industrial settings.

Analytical techniques for characterizing Cyclopentane Dichlorovanadium 12083-48-6 include nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and elemental analysis. These methods allow researchers to verify the compound's purity and structure, which is essential for ensuring reproducible results in experimental work. Advanced characterization continues to provide new insights into this compound's molecular properties.

The future research directions for Cyclopentane Dichlorovanadium include exploring its potential in energy storage applications and investigating its biological activity. These areas align with current scientific priorities in renewable energy and medicinal chemistry. The compound's unique properties suggest it may have untapped potential in these growing fields.

In summary, Cyclopentane Dichlorovanadium (CAS 12083-48-6) represents an interesting case study in modern organometallic chemistry. Its combination of structural features and reactive properties makes it valuable for diverse applications ranging from catalysis to materials science. As research continues to uncover new aspects of this compound's behavior, its role in scientific and industrial contexts will likely expand, reflecting the dynamic nature of chemical innovation.